Cas no 1781993-71-2 (3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol)

• Product Name: 3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol
• CAS No: 1781993-71-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5696915
• PubChem ID: 84071992
• Update Time: 2023-10-14

3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1459303
• 3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol
• 1781993-71-2
• CID 84071992
• Cyclohexaneethanol, β-(aminomethyl)-4,4-dimethyl-

• Inchi： 1S/C11H23NO/c1-11(2)5-3-9(4-6-11)10(7-12)8-13/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： PULXXWIFDPNFGP-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 293.7±13.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)